Cas no 245095-52-7 (2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile)

• Product Name: 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile
• CAS No: 245095-52-7
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5053970
• Update Time: 2025-09-27

2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile
• NE49335
• 2-(3-methyl-2-oxo-1,3-benzoxazol-5-yl)acetonitrile
• 2-(3-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazol-5-yl)acetonitrile
• 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile

• Inchi： 1S/C10H8N2O2/c1-12-8-6-7(4-5-11)2-3-9(8)14-10(12)13/h2-3,6H,4H2,1H3
• InChI Key： KUIGYCIIRCNSCQ-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=C(CC#N)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 1
• Topological Polar Surface Area: 53.3

Additional information on 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile

Introduction to 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile (CAS No. 245095-52-7) in Modern Chemical Biology

2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile, identified by the chemical registration number CAS No. 245095-52-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoxazole class, a scaffold widely recognized for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups within its molecular structure positions it as a valuable intermediate in the synthesis of novel bioactive molecules.

The benzoxazole core of 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. Specifically, benzoxazole derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The presence of a nitrile group at the C-terminal position introduces additional reactivity, enabling further functionalization through nucleophilic addition or condensation reactions. This dual functionality makes the compound a versatile building block for designing targeted therapeutics.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of benzoxazole-based compounds in drug discovery pipelines. Studies indicate that modifications to the benzoxazole ring can significantly alter pharmacokinetic properties and binding affinity to biological targets. For instance, recent publications have demonstrated the efficacy of substituted benzoxazoles in inhibiting kinases and proteases involved in cancer progression. The nitrile group in CAS No. 245095-52-7 further enhances its potential as a pharmacophore by allowing for facile derivatization into more complex structures.

The synthesis of 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include cyclization reactions to form the benzoxazole ring followed by selective functionalization at the 5-position. The incorporation of the methyl group at position 3 enhances lipophilicity, a critical factor in drug-like properties. Advances in green chemistry have also influenced synthetic methodologies, with reports suggesting more sustainable routes to this intermediate using catalytic systems and solvent-free conditions.

In the realm of medicinal chemistry, CAS No. 245095-52-7 serves as a precursor for exploring novel therapeutic agents. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play pivotal roles in inflammatory diseases. Additionally, the benzoxazole moiety has been linked to other pharmacophores through linker molecules to enhance target specificity and reduce off-target effects. These efforts align with current trends toward rational drug design, where structural optimization is guided by bioinformatics and molecular docking studies.

The pharmacological profile of derivatives derived from 2-(3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)acetonitrile has been investigated across multiple disease models. Preclinical studies have shown promising results in reducing inflammation and oxidative stress in cellular assays. Furthermore, animal models have provided insights into its potential role in neuroprotective therapies due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. These findings underscore the compound’s versatility as a scaffold for addressing neurological disorders.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 245095-52-7 has grown alongside increasing investments in contract research organizations (CROs) and pharmaceutical companies focused on early-stage drug development. Manufacturers adhere to stringent quality control measures to ensure batch-to-batch consistency, which is crucial for downstream applications in clinical trials. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify structural integrity and purity.

The future directions for research involving benzoxazole-based compounds, including derivatives of CAS No. 245095-52-7, are likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. Emerging technologies such as artificial intelligence-driven drug discovery platforms are expected to accelerate the identification of novel analogs with enhanced efficacy and safety profiles. Additionally, sustainable synthetic routes will remain a priority to minimize environmental impact while maintaining cost-effectiveness.

In conclusion,2-(3-Methyl-2 oxo - 2 , 3 dihydro - 1 , 3 benz ox az ol - 5 - yl ) acetonitr ile (CAS No . 245095 - 52 - 7) represents a significant asset in modern chemical biology due to its structural complexity and functional diversity . Its role as an intermediate in synthesizing bioactive molecules underscores its importance across academic research , pharmaceutical development , and industrial applications . As our understanding of disease mechanisms evolves , compounds like this continue to offer promising avenues for therapeutic innovation .